phytanoyl-coenzyme A

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-26(2)11-8-12-27(3)13-9-14-28(4)15-10-16-29(5)21-32(50)69-20-19-43-31(49)17-18-44-39(53)36(52)41(6,7)23-62-68(59,60)65-67(57,58)61-22-30-35(64-66(54,55)56)34(51)40(63-30)48-25-47-33-37(42)45-24-46-38(33)48/h24-30,34-36,40,51-52H,8-23H2,1-7H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t27?,28?,29?,30-,34-,35-,36+,40-/m1/s1
• InChIKey: NRJQGHHZMSOUEN-ZJGVPSKGSA-N

Phytanoyl-Coenzyme A: A Critical Branched-Chain Acyl-CoA in Peroxisomal Metabolism and Disease Research

Phytanoyl-coenzyme A (phytanoyl-CoA) is the activated CoA thioester of phytanic acid, a 20-carbon, 3-methyl-branched fatty acid derived from dietary chlorophyll [1]. It serves as the obligate substrate for peroxisomal alpha-oxidation, a pathway essential for the detoxification and degradation of branched-chain fatty acids that cannot undergo direct beta-oxidation [2]. As a key metabolic intermediate, its accumulation is directly linked to the pathophysiology of Refsum disease, making it a crucial compound for studying peroxisomal disorders and lipid metabolism [3].

Pathway

Peroxisomal alpha-oxidation substrate

Disease Model

Refsum disease metabolic studies

Chemistry

3-methyl-branched C20 acyl-CoA

• [1] Wanders, R. J. A., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry, 75, 295-332. View Source
• [2] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [3] Jansen, G. A., Wanders, R. J. A., & Waterham, H. R. (1997). Phytanoyl-CoA hydroxylase deficiency: a cause of Refsum disease. Human Molecular Genetics, 6(10), 1753-1758. View Source

Why Generic Substitution Fails for Phytanoyl-Coenzyme A: Enzyme Specificity and Unique Binding Profiles

Substituting phytanoyl-CoA with other acyl-CoAs (e.g., palmitoyl-CoA, pristanoyl-CoA) or the free acid (phytanic acid) leads to significantly different, and often non-functional, experimental outcomes. Phytanoyl-CoA is not a generic fatty acyl-CoA; its unique 3-methyl-branched structure dictates a specialized metabolic fate and confers distinct molecular recognition by key enzymes and receptors. For instance, phytanoyl-CoA hydroxylase (PAHX) exhibits strict substrate specificity for 3-methyl-branched acyl-CoAs and cannot hydroxylate straight-chain acyl-CoAs [1]. Furthermore, its binding affinity for nuclear receptors like PPARα and transport proteins like SCP-2 differs by orders of magnitude compared to its metabolic precursor (phytanic acid) or closely related compounds (pristanoyl-CoA) [2][3]. Using an alternative compound would therefore fail to recapitulate the specific biochemical interactions and cellular effects of phytanoyl-CoA, invalidating any study of alpha-oxidation or related pathologies.

Straight-chain acyl-CoAs

PAHX shows no activity on palmitoyl-CoA; alpha-oxidation pathway studies may not transfer.

Free phytanic acid

PPARα binding and mitochondrial inhibition profiles differ by orders of magnitude from the CoA thioester.

Pristanoyl-CoA

SCP-2 binding affinity is significantly weaker; intracellular trafficking context may not replicate.

• [1] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [2] Hostetler, H. A., Kier, A. B., & Schroeder, F. (2006). Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry, 45(24), 7669-7681. View Source
• [3] Mukherji, M., Chien, W., Kershaw, N. J., Schofield, C. J., Wanders, R. J. A., & Lloyd, M. D. (2002). Utilization of Sterol Carrier Protein-2 by Phytanoyl-CoA 2-Hydroxylase in the Peroxisomal α Oxidation of Phytanic Acid. Chemistry & Biology, 9(5), 597-605. View Source

Phytanoyl-Coenzyme A Comparative Selectivity and Potency: A Quantitative Evidence Guide for Scientific Selection

Superior PPARα Nuclear Receptor Affinity of Phytanoyl-CoA vs. Free Phytanic Acid

Phytanoyl-CoA binds to the peroxisome proliferator-activated receptor alpha (PPARα) with a dissociation constant (Kd) of 11 ± 1 nM, demonstrating high-affinity ligand behavior. In contrast, the corresponding free acid, phytanic acid, exhibits only weak binding to PPARα [1]. This near-quantitative difference in binding affinity highlights that the CoA thioester, not the free acid, is the biologically relevant activator of this key nuclear receptor.

PPARα affinity

Head-to-head

Kd = 11 nM (phytanoyl-CoA) vs. weak binding (phytanic acid)

Reported high-affinity PPARα binding context

Qualitatively >1–2 orders of magnitude difference

Evidence Dimension	Binding Affinity (Kd) for PPARα
Target Compound Data	Kd = 11 ± 1 nM
Comparator Or Baseline	Phytanic Acid: Weak binding (exact Kd not reported, qualitatively much weaker than 11 nM)
Quantified Difference	Qualitatively >1-2 orders of magnitude higher affinity for phytanoyl-CoA
Conditions	In vitro fluorescence quenching assay using recombinant PPARα ligand-binding domain

Why This Matters

This data definitively establishes that only the CoA-thioester form (phytanoyl-CoA) is the potent PPARα ligand, making it the essential compound for any functional assay or structural biology study focused on PPARα activation by branched-chain fatty acid metabolites.

• [1] Hostetler, H. A., Kier, A. B., & Schroeder, F. (2006). Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry, 45(24), 7669-7681. View Source

Phytanoyl-CoA is a 10-Fold More Potent Mitochondrial Dehydrogenase Inhibitor than Palmitoyl-CoA

Phytanoyl-CoA strongly inhibits the pyruvate and 2-oxoglutarate dehydrogenase complexes with an IC50 between 10^-6 and 10^-7 M. A direct comparison shows that palmitoyl-CoA, a common straight-chain C16 acyl-CoA, is 10-fold less potent as an inhibitor [1]. The corresponding free acids (phytanic and palmitic) show no inhibitory effect even at concentrations up to 0.3 mM [1].

Dehydrogenase inhibition

Head-to-head

IC50 10⁻⁷–10⁻⁶ M, 10‑fold greater than palmitoyl‑CoA

Reported higher inhibitory potency context

Rat brain mitochondria; free acids inactive

Evidence Dimension	Inhibition of Pyruvate/2-Oxoglutarate Dehydrogenase Complexes
Target Compound Data	IC50 = 10^-7 to 10^-6 M
Comparator Or Baseline	Palmitoyl-CoA: 10-fold less potent (approx. 10^-6 to 10^-5 M)
Quantified Difference	10-fold difference in inhibitory potency
Conditions	In vitro assay using isolated rat brain mitochondrial complexes

Why This Matters

This 10-fold difference in inhibitory potency is critical for researchers modeling the neurological symptoms of Refsum disease. It demonstrates that phytanoyl-CoA is a much more potent neurotoxic agent than a common metabolic acyl-CoA, justifying its selection as the primary tool compound for investigating these mitochondrial effects.

• [1] Bunik, V. I., Raddatz, G., Wanders, R. J. A., & Reiser, G. (2006). Brain pyruvate and 2-oxoglutarate dehydrogenase complexes are mitochondrial targets of the CoA ester of the Refsum disease marker phytanic acid. FEBS Letters, 580(14), 3551-3557. View Source

High-Affinity Binding to Sterol Carrier Protein-2 (SCP-2) is Unique to Phytanoyl-CoA

Phytanoyl-CoA binds to sterol carrier protein-2 (SCP-2) with a dissociation constant (Kd) of 250 nM. This binding is substantially tighter than that observed for its metabolic precursor, phytanic acid, or the related downstream metabolite, pristanoyl-CoA [1]. This high-affinity interaction is thought to be crucial for shuttling phytanoyl-CoA to its metabolic enzyme, phytanoyl-CoA hydroxylase (PAHX), within the peroxisome [1].

SCP-2 binding

Head-to-head

Kd = 250 nM, much tighter than pristanoyl‑CoA or free acids

Reported preferential SCP‑2 binding context

Recombinant protein binding assay

Evidence Dimension	Binding Affinity (Kd) for Sterol Carrier Protein-2 (SCP-2)
Target Compound Data	Kd = 250 nM
Comparator Or Baseline	Phytanic acid, pristanic acid, pristanoyl-CoA: Kd values significantly higher (weaker binding)
Quantified Difference	Significantly tighter binding (exact fold-difference not reported, but described as 'much more tightly')
Conditions	In vitro binding assay using recombinant SCP-2 protein

Why This Matters

This unique binding profile underscores that phytanoyl-CoA is the primary ligand for SCP-2 in the context of alpha-oxidation. Using pristanoyl-CoA or the free acid would not replicate this specific protein-ligand interaction, making phytanoyl-CoA the mandatory reagent for dissecting the molecular details of peroxisomal fatty acid trafficking.

• [1] Mukherji, M., Chien, W., Kershaw, N. J., Schofield, C. J., Wanders, R. J. A., & Lloyd, M. D. (2002). Utilization of Sterol Carrier Protein-2 by Phytanoyl-CoA 2-Hydroxylase in the Peroxisomal α Oxidation of Phytanic Acid. Chemistry & Biology, 9(5), 597-605. View Source

Strict Substrate Specificity of Phytanoyl-CoA Hydroxylase (PAHX) Defines a Unique Metabolic Niche

Phytanoyl-CoA hydroxylase (PAHX), the enzyme responsible for the first committed step of alpha-oxidation, demonstrates a strict requirement for a 3-methyl-branched acyl-CoA substrate. While it can hydroxylate a range of 3-alkyl-branched substrates with varying chain lengths, it shows no detectable activity toward straight-chain acyl-CoAs (e.g., palmitoyl-CoA) or acyl-CoAs with a methyl group at the 2- or 4-position [1]. This contrasts sharply with other acyl-CoA metabolizing enzymes, which often possess broader substrate specificities.

PAHX specificity

Class-level

Exclusive activity with 3‑methyl‑branched acyl‑CoAs; no turnover on straight‑chain or 2‑/4‑methyl substrates

Reported exclusive substrate specificity context

Recombinant human PAHX in vitro

Evidence Dimension	Enzymatic Hydroxylation
Target Compound Data	Hydroxylated by PAHX (qualitative activity)
Comparator Or Baseline	Straight-chain acyl-CoAs, 2-methyl-branched acyl-CoAs, 4-methyl-branched acyl-CoAs: No detectable hydroxylation
Quantified Difference	Qualitative (activity vs. no detectable activity)
Conditions	In vitro assay with recombinant human PAHX and various synthesized acyl-CoA substrates

Why This Matters

This high degree of substrate specificity means that phytanoyl-CoA is the definitive and irreplaceable substrate for in vitro PAHX activity assays and for studying the alpha-oxidation pathway. No other common acyl-CoA can substitute for this function.

• [1] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source

Validated Application Scenarios for Phytanoyl-Coenzyme A: From Peroxisomal Biology to Disease Modeling

In Vitro Reconstitution and Assay of Peroxisomal Alpha-Oxidation

Phytanoyl-CoA is the essential and specific substrate for phytanoyl-CoA hydroxylase (PAHX), the key oxygenase of the alpha-oxidation pathway [1]. It is used to develop and validate in vitro enzymatic assays to measure PAHX activity, screen for potential inhibitors, or characterize disease-causing mutations. This is the only compound capable of providing biologically relevant data on the first step of this specialized metabolic pathway [2].

Investigating PPARα-Mediated Transcriptional Regulation by Branched-Chain Fatty Acid Metabolites

Phytanoyl-CoA acts as a high-affinity endogenous ligand for the nuclear receptor PPARα (Kd = 11 nM), inducing conformational changes and cofactor recruitment [3]. This makes it an indispensable tool for cell-based or cell-free reporter assays designed to dissect PPARα's role in sensing and responding to branched-chain fatty acid load. The free acid, phytanic acid, is an ineffective ligand in these assays, making the CoA ester the only viable choice [3].

Molecular Modeling of Refsum Disease Neurotoxicity

Phytanoyl-CoA is a potent inhibitor of mitochondrial pyruvate and 2-oxoglutarate dehydrogenase complexes, with an IC50 in the sub-micromolar range [4]. It is used in isolated mitochondrial preparations and cell culture models to study the biochemical basis of the neuropathy associated with Refsum disease. Its 10-fold greater potency compared to palmitoyl-CoA makes it the superior tool compound for these mechanistic toxicology studies [4].

Development and Validation of Analytical Methods for Branched-Chain Acyl-CoAs

Due to its distinct branched-chain structure, phytanoyl-CoA serves as a critical reference standard for the development and calibration of LC-MS/MS methods aimed at quantifying acyl-CoA profiles in biological samples . Its unique mass spectral signature (e.g., extracted ion chromatogram for m/z 345.1844) allows for precise identification and differentiation from straight-chain acyl-CoAs, ensuring accurate metabolic profiling in disease models and clinical research .

Application

Selection Property

Validation Focus

Alpha‑oxidation pathway reconstitution

PAHX substrate specificity

Enzymatic hydroxylation endpoint review

PPARα transcriptional regulation studies

Reported nuclear receptor ligand affinity

Transcriptional activation endpoint context

Refsum disease neurotoxicity modeling

Mitochondrial dehydrogenase inhibition context

Neurotoxicity endpoint review

LC‑MS/MS acyl‑CoA profiling

Branched‑chain mass spectral signature

Quantification method validation in research matrices

• [1] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [2] Lloyd, M. D., Merritt, K. D., Lee, H. J., Mukherji, M., Kershaw, N. J., Schofield, C. J., & Wanders, R. J. A. (2001). Studies on phytanoyl-CoA 2-hydroxylase and synthesis of phytanoyl-Coenzyme A. Bioorganic & Medicinal Chemistry Letters, 11(16), 1951-1954. View Source
• [3] Hostetler, H. A., Kier, A. B., & Schroeder, F. (2006). Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry, 45(24), 7669-7681. View Source
• [4] Bunik, V. I., Raddatz, G., Wanders, R. J. A., & Reiser, G. (2006). Brain pyruvate and 2-oxoglutarate dehydrogenase complexes are mitochondrial targets of the CoA ester of the Refsum disease marker phytanic acid. FEBS Letters, 580(14), 3551-3557. View Source